Cas no 2229209-23-6 ({1-2-(adamantan-1-yl)ethylcyclopropyl}methanol)

• Product Name: {1-2-(adamantan-1-yl)ethylcyclopropyl}methanol
• CAS No: 2229209-23-6
• MF: C₁₆H₂₆O
• MW: 234.377045154572
• CID: 6346785
• PubChem ID: 165627753
• Update Time: 2025-10-21

{1-2-(adamantan-1-yl)ethylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-2-(adamantan-1-yl)ethylcyclopropyl}methanol
• {1-[2-(adamantan-1-yl)ethyl]cyclopropyl}methanol
• 2229209-23-6
• EN300-1797475

• Inchi： 1S/C16H26O/c17-11-15(1-2-15)3-4-16-8-12-5-13(9-16)7-14(6-12)10-16/h12-14,17H,1-11H2
• InChI Key： CPITXGPNUYHLJT-UHFFFAOYSA-N
• SMILES： OCC1(CC1)CCC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 234.198365449g/mol
• Monoisotopic Mass: 234.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-2-(adamantan-1-yl)ethylcyclopropyl}methanol

Comprehensive Overview of {1-2-(adamantan-1-yl)ethylcyclopropyl}methanol (CAS No. 2229209-23-6)

{1-2-(adamantan-1-yl)ethylcyclopropyl}methanol is a structurally unique organic compound that has garnered significant attention in pharmaceutical and materials science research. Its molecular framework combines an adamantane moiety with a cyclopropylmethanol group, offering intriguing physicochemical properties. This compound, identified by CAS No. 2229209-23-6, represents a promising scaffold for drug discovery due to its rigid hydrocarbon backbone and functional group versatility.

The adamantane component in this molecule is particularly noteworthy. Adamantane derivatives have been extensively studied for their ability to enhance lipid solubility and membrane permeability, making them valuable in CNS-targeted therapeutics. Recent studies suggest that the cyclopropylmethanol extension may further modulate the compound's bioavailability and metabolic stability, addressing common challenges in medicinal chemistry. Researchers are actively investigating whether this structural combination could lead to breakthroughs in treating neurodegenerative disorders—a hot topic in current biomedical research.

From a synthetic chemistry perspective, {1-2-(adamantan-1-yl)ethylcyclopropyl}methanol presents interesting challenges and opportunities. The steric hindrance from the adamantane group requires specialized coupling strategies, while the cyclopropane ring demands careful stereochemical control during synthesis. These characteristics have made the compound a subject of methodological studies in organic synthesis forums, particularly regarding ring-strain utilization and C-C bond formation techniques.

Material scientists have also shown growing interest in CAS No. 2229209-23-6 for potential applications in advanced polymer systems. The compound's rigid structure could serve as a building block for high-performance thermosetting resins or liquid crystal materials. This aligns with current industry demands for lightweight, durable materials in aerospace and electronics applications—areas frequently searched in engineering databases.

Analytical characterization of {1-2-(adamantan-1-yl)ethylcyclopropyl}methanol typically involves advanced techniques such as NMR spectroscopy (notably 13C NMR for the quaternary carbons in the adamantane cage) and mass spectrometry. The compound's unique fragmentation pattern has become a case study in mass spec interpretation courses, addressing a common learning need among analytical chemistry students.

In computational chemistry, this molecule serves as an excellent model for studying van der Waals interactions and conformational analysis. The adamantane-cyclopropane linkage creates a fascinating system for molecular dynamics simulations, particularly in investigating how rigid hydrocarbon frameworks behave in different solvent environments—a subject of numerous recent publications.

While not yet commercially widespread, {1-2-(adamantan-1-yl)ethylcyclopropyl}methanol has appeared in several patent applications related to specialty chemicals and pharmaceutical intermediates. This reflects the compound's growing industrial relevance and potential for scale-up production, especially as green chemistry methods advance to handle such complex architectures.

The safety profile of CAS No. 2229209-23-6 remains under active investigation, with preliminary studies suggesting typical handling precautions for alcohol-containing organic compounds. Researchers emphasize proper ventilation and PPE when working with this material, consistent with general laboratory safety protocols that dominate workplace safety searches.

Looking forward, {1-2-(adamantan-1-yl)ethylcyclopropyl}methanol may find applications beyond its current research scope. Some investigators speculate about its potential in fragrance chemistry (due to the adamantane's odor-modifying properties) or as a precursor for novel surfactants. These possibilities align with sustainable chemistry trends that prioritize multifunctional molecular designs.

For researchers sourcing this compound, it's crucial to verify suppliers' analytical data, particularly regarding isomeric purity. The cyclopropylmethanol stereochemistry and adamantane substitution pattern can significantly impact research outcomes—a key consideration often highlighted in reagent selection guides.

In summary, {1-2-(adamantan-1-yl)ethylcyclopropyl}methanol (CAS No. 2229209-23-6) represents a fascinating intersection of structural complexity and functional potential. Its dual characteristics—combining the stability of adamantane with the reactivity of cyclopropanol—continue to inspire innovative applications across multiple scientific disciplines, making it a compound worth watching in coming years.